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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599

The designation "Blue 16" is not a singular entity in the chemical landscape but rather a
descriptor for at least three distinct compounds, each with unique properties and applications.
This technical guide provides an in-depth analysis of HC Blue 16, Vat Blue 16, and Pigment
Blue 16, offering researchers, scientists, and drug development professionals a comparative
look at their core characteristics.

Core Chemical Identifiers

A fundamental step in differentiating these compounds is to examine their Chemical Abstracts
Service (CAS) numbers and molecular formulas. This data, summarized in the table below,
highlights their distinct chemical compositions.

Molecular Weight (

Compound CAS Number Molecular Formula

g/mol )
HC Blue 16 502453-61-4[1][2][3] C23H30BrN302[2][3] 460.42[3]
Vat Blue 16 6424-76-6[4] C36H1804[4] 514.53[4]
Pigment Blue 16 574-93-6[5][6] C32H1sNs[5][6] 514.54[5]

In-Depth Compound Analysis
HC Blue 16: A Hair Dye Constituent
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HC Blue 16 is primarily utilized as a semi-permanent hair dye.[3] Its chemical name is 1-
Propanaminium, 3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyllamino]-N,N-
dimethyl-N-propyl-, bromide.[1] It typically appears as a dark blue powder.[3]

Experimental Protocols: Purity and Composition Analysis

The chemical characterization of HC Blue 16 is performed using a suite of analytical
techniques including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared
(IR) spectroscopy, and elemental analysis.[3] The purity of batches used in toxicological studies
Is a critical parameter, with detailed analyses identifying and quantifying any impurities.[3]

Vat Blue 16: A Dye for Textiles

Vat Blue 16, also known as C.I. 71200, is a vat dye with a violanthrone molecular structure.[4]
It is described as a deep blue-black powder used for dyeing cotton, viscose, and silk fibers.[4] It
can also be used in direct, resist, and discharge printing processes.[4]

Manufacturing Methods

The synthesis of Vat Blue 16 involves the reaction of 16,17-Dihydroxyviolanthrone in 1,2 4-
Trichlorobenzene with either 1,2-Dibromoethane or 2-Chloroethyl 4-methylbenzenesulfonate
ethyl ether sulfonate.[4]

Experimental Workflow: Vat Dyeing Process

The application of Vat Blue 16 in textile dyeing follows a characteristic workflow for vat dyes.
This process involves the reduction of the insoluble dye to a soluble leuco form, which can then
penetrate the textile fibers. Subsequent oxidation re-forms the insoluble dye, trapping it within
the fibers.
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Vat Dyeing Process Workflow

Pigment Blue 16: A Phthalocyanine Pigment

Pigment Blue 16, or C.I. 74100, belongs to the phthalocyanine class of pigments.[5] It is known
for its brilliant green-light blue color and is insoluble in water, ethanol, and hydrocarbons.[5]

Manufacturing Methods

There are two primary methods for the synthesis of Pigment Blue 16:
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e The heating of phthalonitrile with various organic compounds such as amides, phenols, or
aliphatic alcohols.[5]

e The removal of metal atoms from a stable metal phthalocyanine, typically through acid

treatment.[5]
Logical Relationship: Pigment Application

The utility of Pigment Blue 16 is a direct consequence of its physical and chemical properties.
Its insolubility and thermal stability are key factors that determine its suitability for various

applications.

Core Properties

Click to download full resolution via product page
Properties to Applications

Concluding Remarks

The term "Blue 16" is context-dependent, and it is imperative for researchers and scientists to
specify the exact compound of interest by its CAS number to avoid ambiguity. Each of the three
primary substances designated as "Blue 16" possesses a distinct chemical structure, leading
to different physical properties, manufacturing processes, and industrial applications. This
guide serves as a foundational reference for understanding the core technical aspects of HC
Blue 16, Vat Blue 16, and Pigment Blue 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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